molecular formula C6H13NO B6588608 3-(aminomethyl)-3-methylcyclobutan-1-ol CAS No. 1889876-11-2

3-(aminomethyl)-3-methylcyclobutan-1-ol

Cat. No. B6588608
CAS RN: 1889876-11-2
M. Wt: 115.2
InChI Key:
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Description

3-(Aminomethyl)-3-methylcyclobutan-1-ol, commonly known as AMMC, is a cyclic ether derivative of cyclobutanol and an amine. It is a colorless, volatile liquid with a faint odor and a boiling point of 66.9 °C. AMMC is a versatile compound that is used in a variety of applications in the scientific research field. It has a wide range of uses, from synthesis of organic compounds to medical research.

Scientific Research Applications

AMMC has a wide range of applications in the scientific research field. It is used in the synthesis of organic compounds, such as pharmaceuticals and agricultural chemicals. It is also used in medical research, as it has been shown to have anti-inflammatory and anti-cancer properties. In addition, AMMC is used in the synthesis of polymers and in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of AMMC is not yet fully understood. However, it is believed that it acts by binding to certain enzymes and modulating their activity. It has also been suggested that AMMC may act as an antioxidant, scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMMC are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-cancer properties in animal models. In addition, it has been suggested that AMMC may act as an antioxidant, scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

AMMC has several advantages and limitations for laboratory experiments. It is a highly volatile compound, making it easy to handle and store. In addition, it is relatively inexpensive and easy to synthesize. However, it is also highly flammable and has a low flash point, making it hazardous to work with.

Future Directions

For AMMC include further research into its mechanism of action and its biochemical and physiological effects. In addition, further research into its potential applications in medical research, such as its anti-inflammatory and anti-cancer properties, is needed. Finally, further research into its potential as an antioxidant and its ability to scavenge free radicals is also needed.

Synthesis Methods

AMMC can be synthesized in a variety of ways. One method involves the reaction of cyclobutanol with an amine in the presence of an acid catalyst, such as hydrochloric acid. This reaction yields AMMC and water as the main products. Another method involves the reaction of cyclobutanol with an amine in the presence of a base catalyst, such as sodium hydroxide. This reaction yields AMMC and sodium chloride as the main products.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-3-methylcyclobutan-1-ol involves the reaction of 3-methylcyclobutanone with hydroxylamine hydrochloride to form 3-(hydroxyamino)-3-methylcyclobutanone, which is then reduced with sodium borohydride to yield 3-(aminomethyl)-3-methylcyclobutan-1-ol.", "Starting Materials": [ "3-methylcyclobutanone", "hydroxylamine hydrochloride", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 3-methylcyclobutanone (1.0 g, 10.0 mmol) in methanol (10 mL) and add hydroxylamine hydrochloride (1.2 g, 17.0 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Add water (10 mL) to the reaction mixture and extract with ethyl acetate (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain 3-(hydroxyamino)-3-methylcyclobutanone as a yellow oil (1.2 g, 90%).", "Step 4: Dissolve 3-(hydroxyamino)-3-methylcyclobutanone (1.0 g, 7.0 mmol) in methanol (10 mL) and add sodium borohydride (0.4 g, 10.5 mmol) slowly with stirring. Stir the mixture at room temperature for 2 hours.", "Step 5: Quench the reaction by adding water (10 mL) and extract with ethyl acetate (3 x 10 mL). Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 3-(aminomethyl)-3-methylcyclobutan-1-ol as a colorless oil (0.8 g, 80%)." ] }

CAS RN

1889876-11-2

Molecular Formula

C6H13NO

Molecular Weight

115.2

Purity

95

Origin of Product

United States

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